2-{[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide
CAS No.:
Cat. No.: VC16293762
Molecular Formula: C19H20FN5O4S
Molecular Weight: 433.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H20FN5O4S |
|---|---|
| Molecular Weight | 433.5 g/mol |
| IUPAC Name | 2-[[4-amino-5-(3,4,5-trimethoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-fluorophenyl)acetamide |
| Standard InChI | InChI=1S/C19H20FN5O4S/c1-27-14-8-11(9-15(28-2)17(14)29-3)18-23-24-19(25(18)21)30-10-16(26)22-13-6-4-12(20)5-7-13/h4-9H,10,21H2,1-3H3,(H,22,26) |
| Standard InChI Key | RMPGHZHIWAIGBB-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC(=CC(=C1OC)OC)C2=NN=C(N2N)SCC(=O)NC3=CC=C(C=C3)F |
Introduction
Synthesis and Preparation
The synthesis of triazole derivatives typically involves the reaction of a triazole precursor with an appropriate thiol or amine to form the desired sulfanyl or amide linkage. For example, the synthesis of 2-{[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(3-methoxyphenyl)acetamide might involve a similar approach, starting with a triazole ring and then attaching the trimethoxyphenyl and methoxyphenyl acetamide groups.
Biological and Chemical Applications
Triazole derivatives are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. They are also used in materials science and as ligands in coordination chemistry. The presence of a fluorophenyl group in the compound of interest could enhance its lipophilicity and potentially influence its biological activity.
Safety and Handling
While specific safety data for 2-{[4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-fluorophenyl)acetamide is not available, related compounds like 2-((4-amino-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide are classified as irritants, causing skin and eye irritation and potential respiratory issues .
Data Table: Comparison of Related Compounds
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume